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Introduction
Aldoxycarb, also known as aldicarb sulfone, is a carbamate insecticide and a major metabolite

of aldicarb.[1][2] As a systemic pesticide, it is effective against a range of agricultural pests.

However, its potential for off-target effects, particularly in aquatic environments, necessitates a

thorough understanding of its ecotoxicological profile. This technical guide provides a

comprehensive overview of the ecotoxicity of aldoxycarb to aquatic organisms, including fish,

invertebrates, and algae. The information is presented in a structured format to facilitate its use

by researchers and environmental risk assessors.

Aldoxycarb's primary mode of action is the inhibition of acetylcholinesterase (AChE), an

essential enzyme in the nervous system of insects and vertebrates.[2][3] Inhibition of AChE

leads to an accumulation of the neurotransmitter acetylcholine, resulting in continuous nerve

stimulation, paralysis, and ultimately death.[2][3] Due to its high water solubility, aldoxycarb
has the potential to be transported from agricultural fields into nearby aquatic ecosystems

through runoff and leaching, making the study of its aquatic toxicity crucial for environmental

risk assessment.[4]

This guide summarizes key quantitative toxicity data, details relevant experimental protocols,

and provides visual representations of important pathways and workflows to offer a

comprehensive resource on the aquatic ecotoxicity of aldoxycarb.
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Data Presentation: Ecotoxicity of Aldoxycarb and its
Metabolites
The following tables summarize the acute and chronic toxicity of aldoxycarb (aldicarb sulfone),

aldicarb sulfoxide, and the parent compound aldicarb to various aquatic organisms. The data is

compiled from various sources to provide a comparative overview.

Table 1: Acute Toxicity Data for Aldoxycarb and Related Compounds in Aquatic Organisms

Species
Common
Name

Compoun
d

Endpoint
Value
(µg/L)

Exposure
Duration

Referenc
e

Oncorhync

hus mykiss

Rainbow

Trout
Aldoxycarb 96-h LC50 42,000 96 hours [5]

Lepomis

macrochiru

s

Bluegill

Sunfish
Aldoxycarb 96-h LC50 53,000 96 hours [5]

Pimephale

s promelas

Fathead

Minnow
Aldicarb 30-d LOEC 156 30 days [6][7]

Daphnia

magna
Water Flea Aldoxycarb 48-h EC50 176 48 hours [5]

Daphnia

magna
Water Flea Aldicarb 48-h EC50 17 48 hours [8]

Daphnia

laevis
Water Flea Aldicarb 48-h EC50 49 48 hours [5]

Daphnia

laevis
Water Flea

Aldicarb

Sulfoxide
48-h EC50 41 48 hours [5]

Daphnia

laevis
Water Flea

Aldicarb

Sulfone
48-h EC50 92 48 hours [5]

Skeletone

ma

costatum

Marine

Diatom
Aldicarb 72-h EC50 >50,000 72 hours [1][9]
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Table 2: Chronic Toxicity Data for Aldoxycarb and Related Compounds in Aquatic Organisms

Species
Common
Name

Compoun
d

Endpoint
Value
(µg/L)

Exposure
Duration

Referenc
e

Pimephale

s promelas

Fathead

Minnow
Aldicarb

30-d

NOEC
78 30 days [6][7]

Daphnia

magna
Water Flea Aldicarb 21-d LOEC 10 21 days [8]

Daphnia

laevis
Water Flea Aldicarb 21-d LOEC 10 21 days [8]

Experimental Protocols
The ecotoxicity data presented in this guide are typically generated following standardized

protocols to ensure reproducibility and comparability. The following sections detail the

methodologies for key experiments based on Organisation for Economic Co-operation and

Development (OECD) and U.S. Environmental Protection Agency (EPA) guidelines.

Algal Growth Inhibition Test (Based on OECD Guideline
201)
This test evaluates the effects of a substance on the growth of freshwater microalgae, such as

Pseudokirchneriella subcapitata (formerly Selenastrum capricornutum) or Scenedesmus

subspicatus.[10]

Test Organism: Exponentially growing cultures of a selected green alga species.

Test Duration: Typically 72 hours.[10]

Test System: Batch cultures in flasks under constant illumination and temperature (e.g., 21-

24°C).[10]

Test Concentrations: A geometric series of at least five concentrations and a control.

Procedure:
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Prepare a nutrient-rich growth medium and the test solutions with the desired

concentrations of aldoxycarb.

Inoculate the flasks with a low density of algal cells to allow for exponential growth.

Incubate the flasks under continuous fluorescent lighting.

Measure algal biomass (e.g., cell counts, fluorescence, or optical density) at 24, 48, and

72 hours.[10]

Endpoints: The primary endpoints are the inhibition of growth rate and yield, from which ECx

values (e.g., EC50) and the No Observed Effect Concentration (NOEC) are calculated by

comparing the growth in the test concentrations to the control.[10]

Daphnia sp. Acute Immobilisation Test (Based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to daphnids, most commonly Daphnia

magna.

Test Organism: Young daphnids (<24 hours old).

Test Duration: 48 hours.

Test System: Static or semi-static system in glass beakers at a constant temperature (e.g.,

20°C) with a defined light-dark cycle (e.g., 16h light: 8h dark).

Test Concentrations: At least five concentrations in a geometric series, plus a control.

Procedure:

Place a specified number of young daphnids (e.g., 5) into each test vessel containing the

test solution.

Observe the daphnids at 24 and 48 hours for immobilisation (i.e., inability to swim after

gentle agitation).
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Endpoints: The primary endpoint is the EC50 at 48 hours, which is the concentration that

immobilizes 50% of the daphnids. The NOEC can also be determined.

Daphnia magna Reproduction Test (Based on OECD
Guideline 211)
This chronic test evaluates the impact of a substance on the reproductive output of Daphnia

magna.[11]

Test Organism: Young female daphnids (<24 hours old).

Test Duration: 21 days.[11]

Test System: Semi-static system with renewal of the test solutions at least three times a

week.[11]

Test Conditions: Similar to the acute test but with the addition of food (e.g., algae) to support

growth and reproduction.[12]

Procedure:

Individually house daphnids in beakers with the test solution and food.

At each renewal, count and remove the offspring produced.

Monitor the survival of the parent daphnids.

Endpoints: The primary endpoint is the total number of live offspring produced per parent

animal. Other endpoints include time to first brood, and parent survival and growth. The

NOEC and LOEC for reproduction are determined.[11]

Fish Early-Life Stage Toxicity Test (Based on OECD
Guideline 210)
This test assesses the toxicity of a substance to the early developmental stages of fish, such as

rainbow trout (Oncorhynchus mykiss) or fathead minnow (Pimephales promelas).[13]

Test Organism: Newly fertilized fish eggs.
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Test Duration: Varies by species, from egg fertilization to a specific time post-hatch (e.g., 30

days for fathead minnow).[7][13]

Test System: Flow-through or semi-static system with daily renewal of test solutions.

Test Conditions: Controlled temperature, pH, dissolved oxygen, and photoperiod specific to

the test species. For example, a test with fathead minnows might be conducted at 25°C with

a 16h light: 8h dark photoperiod.[14][15]

Procedure:

Place a specific number of fertilized eggs into replicate test chambers for each

concentration and a control.

Monitor daily for egg mortality, hatching success, and larval survival.

At the end of the test, measure larval length and weight.

Endpoints: The primary endpoints are hatching success, larval survival, and growth (length

and weight). The NOEC and LOEC are determined for the most sensitive endpoint.[13]

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key concepts related to the

ecotoxicity and risk assessment of aldoxycarb.
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Acetylcholinesterase (AChE) Inhibition by Aldoxycarb
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Caption: Mechanism of acetylcholinesterase inhibition by aldoxycarb.

Aquatic Ecotoxicity Testing Workflow for Aldoxycarb
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Caption: Tiered experimental workflow for aquatic ecotoxicity testing.
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Environmental Risk Assessment Framework for Aldoxycarb

Analysis Phase
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Caption: Tiered approach for aquatic environmental risk assessment.

Conclusion
The available data indicate that aldoxycarb and its related compounds, particularly aldicarb

and aldicarb sulfoxide, are highly toxic to aquatic invertebrates, with acute EC50 and chronic

LOEC values in the low µg/L range for species like Daphnia.[5][8] Fish appear to be less

sensitive to aldoxycarb itself, with LC50 values in the mg/L range.[5] However, the parent

compound aldicarb shows higher toxicity to fish.[16] Algae are generally considered to have

low sensitivity to aldicarb and its metabolites.[1][9]

The primary mechanism of toxicity is the inhibition of acetylcholinesterase, a well-understood

pathway that has significant implications for the nervous system of non-target aquatic

organisms. The high water solubility and potential for environmental transport of aldoxycarb
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underscore the importance of robust ecotoxicological data for conducting accurate

environmental risk assessments.

This technical guide provides a consolidated resource for researchers and professionals,

summarizing the current state of knowledge on the aquatic ecotoxicity of aldoxycarb. The

provided data tables, experimental protocol outlines, and visual diagrams are intended to

support further research and inform regulatory decision-making to ensure the protection of

aquatic ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.apvma.gov.au/sites/default/files/publication/15436-aldicarb-summary.pdf
https://www.benchchem.com/product/b1666834#ecotoxicity-data-of-aldoxycarb-on-aquatic-organisms
https://www.benchchem.com/product/b1666834#ecotoxicity-data-of-aldoxycarb-on-aquatic-organisms
https://www.benchchem.com/product/b1666834#ecotoxicity-data-of-aldoxycarb-on-aquatic-organisms
https://www.benchchem.com/product/b1666834#ecotoxicity-data-of-aldoxycarb-on-aquatic-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

